Cas no 412035-58-6 (1-Methyl-5-nitro-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Methyl-5-nitro-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 412035-58-6
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD11986788
• CID: 1020696
• PubChem ID: 33678611
• Update Time: 2023-08-02

1-Methyl-5-nitro-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,1,6-dihydro-1-methyl-5-nitro-6-oxo-(9CI)
• 1-methyl-5-nitro-6-oxopyridine-3-carboxylic acid
• 1-Methyl-5-nitro-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid,1,6-dihydro-1-methyl-5-nitro-6-oxo-

• MDL： MFCD11986788
• Inchi： 1S/C7H6N2O5/c1-8-3-4(7(11)12)2-5(6(8)10)9(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： BBJSGJKJMAIEAJ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C(=O)O)=CN1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 376
• Topological Polar Surface Area: 103